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Compound of Interest

Compound Name: alpha-Phenylcinnamic acid

Cat. No.: B041807

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the safe disposal of
alpha-Phenylcinnamic acid, a compound commonly used in research and development.
Adherence to these guidelines will help mitigate risks and ensure compliance with
environmental regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with alpha-Phenylcinnamic acid and to use appropriate personal protective equipment (PPE).
The compound is classified as causing skin irritation, serious eye irritation, and may cause
respiratory irritation.[1] It is also considered harmful to aquatic life.[2]

Personal Protective Equipment (PPE) and Spill Management:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]

Hand Protection: Wear protective gloves.

Skin Protection: A lab coat is recommended to avoid skin contact.[4]

Spill Response: In the event of a spill, avoid creating dust.[4] Sweep up the spilled material
and place it in a suitable, closed container for disposal.[4][5] Do not allow the product to
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enter drains.[2][4]

Summary of Safety and Disposal Information

Characteristic

Information

Source

Chemical Name

alpha-Phenylcinnamic acid

[1](6]

CAS Number

91-48-5

[1]31[6]

Molecular Formula

C15H1202

[1](6]

Primary Hazards

Causes serious eye irritation,
skin irritation, and may cause

respiratory irritation.

[1](21[5]

Environmental Hazards

Harmful to aquatic life.

[2]

Recommended Disposal
Method

Dispose of contents/container
to an approved waste disposal
plant. Incineration by a
licensed disposal company is a

common practice.

[2]14](5]

Container Handling

Leave chemicals in their
original containers. Handle
uncleaned containers as you

would the product itself.

[2]

Step-by-Step Disposal Protocol

The recommended method for the disposal of alpha-Phenylcinnamic acid is to engage a

licensed professional waste disposal service.[4] It is imperative to adhere to all federal, state,

and local environmental regulations.

e Segregation and Labeling:

o Keep alpha-Phenylcinnamic acid waste in its original container if possible.

o Ensure the container is securely closed and clearly labeled.
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o Do not mix with other waste streams unless instructed to do so by your institution's
Environmental Health and Safety (EHS) department.[2]

e Consult Institutional Guidelines:

o Always consult with your institution's EHS department for specific guidance and to ensure
full compliance with all applicable regulations.[4]

e Engage a Licensed Disposal Service:

o Offer surplus and non-recyclable alpha-Phenylcinnamic acid to a licensed disposal
company.[4]

o The disposal company will typically handle the material by dissolving or mixing it with a
combustible solvent and then burning it in a chemical incinerator equipped with an
afterburner and scrubber.[4]

o Contaminated Packaging:
o Dispose of contaminated packaging in the same manner as the unused product.[4]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of alpha-
Phenylcinnamic acid in a laboratory setting.
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Start: Identify alpha-Phenylcinnamic
Acid Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Assess Waste Stream
(Solid, Solution, Contaminated Material)

Characterize Waste

Segregate and Securely Label
Waste Container

Consult Institutional EHS
for Specific Protocols

Follow Guidance

Contact Licensed Waste
Disposal Service

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for alpha-Phenylcinnamic acid disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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